Cas no 55875-58-6 (4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride)

4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride structure
55875-58-6 structure
Product Name:4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
CAS No:55875-58-6
MF:C11H19BrCl2N2
MW:330.091960191727
CID:1595862
PubChem ID:3043617
Update Time:2025-04-21

4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
    • Phenethylamine, 2-bromo-4-dimethylamino-alpha-methyl-, dihydrochloride
    • DTXSID90971275
    • 55875-58-6
    • 4-(2-Aminopropyl)-3-bromo-N,N-dimethylaniline--hydrogen chloride (1/2)
    • 2-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride
    • Inchi: 1S/C11H17BrN2.2ClH/c1-8(13)6-9-4-5-10(14(2)3)7-11(9)12;;/h4-5,7-8H,6,13H2,1-3H3;2*1H
    • InChI Key: UYKVCEFSIRLICW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC(C)N)N(C)C.Cl.Cl

Computed Properties

  • Exact Mass: 328.01107
  • Monoisotopic Mass: 328.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Boiling Point: 349.5°C at 760 mmHg
  • Flash Point: 165.2°C
  • PSA: 29.26
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